Cas no 103944-99-6 (Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)-)

• Product Name: Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)-
• CAS No: 103944-99-6
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 6641414
• Update Time: 2024-02-03

Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)- Chemical and Physical Properties

Names and Identifiers

• Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)-

• Inchi： 1S/C22H30O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h6,12-13,16,18,25H,5,7-11H2,1-4H3/t13-,16+,18-,20+,21-,22-/m0/s1
• InChI Key： OTSPHSRSIAIVOY-JRMUFCLDSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)C1[C@]([H])([C@@]3([H])[C@@](CC=1)(C)[C@@](O)(C(=O)C)CC3)C[C@@H]2C

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Melting Point: 180-183 °C
• Boiling Point: 501.7±50.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)